Cas no 874219-50-8 (4-Isobutyramidophenylboronic acid)

• Product Name: 4-Isobutyramidophenylboronic acid
• CAS No: 874219-50-8
• MF: C₁₀H₁₄BNO₃
• MW: 207.034062862396
• MDL: MFCD08235068
• CID: 719607
• PubChem ID: 44119813
• Update Time: 2025-04-19

4-Isobutyramidophenylboronic acid Chemical and Physical Properties

Names and Identifiers

• (4-Isobutyramidophenyl)boronic acid
• 4-Isobutyramidobenzeneboronic acid
• [4-(2-methylpropanoylamino)phenyl]boronic acid
• 4-Isobutyramidophenylboronic acid
• Boronic acid,B-[4-[(2-methyl-1-oxopropyl)amino]phenyl]-
• F74932
• MFCD08235068
• DBWRRIVRDITVFV-UHFFFAOYSA-N
• 874219-50-8
• (4-Isobutyramidophenyl)boronicacid
• AMY39620
• J-515589
• [4-(2-Methylpropanamido)phenyl]boronic acid
• SB78223
• DTXSID60657413
• 4-(Isobutyramido)benzeneboronic acid
• A862628
• SY032705
• SCHEMBL823725
• AKOS015837540
• FT-0699120
• BS-22593
• 4-(2-methylpropanamido)phenylboronic acid

• MDL： MFCD08235068
• Inchi： 1S/C10H14BNO3/c1-7(2)10(13)12-9-5-3-8(4-6-9)11(14)15/h3-7,14-15H,1-2H3,(H,12,13)
• InChI Key： DBWRRIVRDITVFV-UHFFFAOYSA-N
• SMILES： O=C(C(C)C)NC1C=CC(B(O)O)=CC=1

Computed Properties

• Exact Mass: 207.10700
• Monoisotopic Mass: 207.107
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.6A^2

Experimental Properties

• Density: 1.16±0.1 g/cm3 (20 ºC 760 Torr)
• Melting Point: 234.8
• Boiling Point: Not available
• Flash Point: Not available
• Refractive Index: 1.536
• Solubility: Slightly Soluble (3.3 g/L) (25°C)
• PSA: 69.56000
• LogP: 0.03390
• Vapor Pressure: Not available

4-Isobutyramidophenylboronic acid Security Information

• Signal Word：warning
• Hazard Statement： Irritant/Keep Cold
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides